Cas no 61542-99-2 (1-Propanone, 1-(4-hydroxy-2-methoxy-3-methylphenyl)-3-phenyl-)

• Product Name: 1-Propanone, 1-(4-hydroxy-2-methoxy-3-methylphenyl)-3-phenyl-
• CAS No: 61542-99-2
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 475605
• PubChem ID: 71394792
• Update Time: 2025-04-19

1-Propanone, 1-(4-hydroxy-2-methoxy-3-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-hydroxy-2-methoxy-3-methylphenyl)-3-phenyl-
• 1-(4-hydroxy-2-methoxy-3-methylphenyl)-3-phenylpropan-1-one
• DTXSID60816462
• 61542-99-2

• Inchi： 1S/C17H18O3/c1-12-15(18)11-9-14(17(12)20-2)16(19)10-8-13-6-4-3-5-7-13/h3-7,9,11,18H,8,10H2,1-2H3
• InChI Key： NDCYWYVDFODIGB-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=CC=1C(CCC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53